2-amino-3-(3,4-dimethylbenzoyl)-N-(3-methoxyphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(3,4-dimethylbenzoyl)-N-(3-methoxyphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-15-10-11-17(13-16(15)2)24(29)23-22(26)21(20-9-4-5-12-28(20)23)25(30)27-18-7-6-8-19(14-18)31-3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key: RUHZQAHGPCZDMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC(=CC=C4)OC)N)C
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

2-amino-3-(3,4-dimethylbenzoyl)-N-(3-methoxyphenyl)indolizine-1-carboxamide, also known as DMBI, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DMBI belongs to the class of indolizine derivatives and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

Scientific efforts have been directed towards synthesizing various derivatives of indolizine and related compounds, demonstrating the versatility of indolizine frameworks in chemical synthesis. For instance, a study by Hassan et al. (2014) explored the synthesis and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, highlighting the potential biological activities of these compounds (Hassan, Hafez, & Osman, 2014). Similarly, Wang et al. (2016) focused on the synthesis of novel indole-benzimidazole derivatives, showcasing the chemical versatility and potential applications of indole derivatives in medicinal chemistry (Wang, Liu, Xu, Jiang, & Kang, 2016).

Biological Activities

The research on compounds related to "2-amino-3-(3,4-dimethylbenzoyl)-N-(3-methoxyphenyl)indolizine-1-carboxamide" also extends to their biological activities. Badne et al. (2011) synthesized 2-substituted derivatives of pyrimido[2,1-b][1,3]benzothiazole and pyrazolo[3′,4′:4,5]pyrimido[2,1-b][1,3]benzothiazole, investigating their antimicrobial activities (Badne, Swamy, Bhosale, & Kuberkar, 2011). Another study by Khalifa et al. (2015) synthesized novel arylazothiazole disperse dyes containing selenium, which were tested for their antioxidant, antitumor, and antimicrobial activities, showcasing the potential of these compounds in various biological applications (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).